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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

Cat. No.: B7725056

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols, operational procedures, and disposal plans for
the handling of 2-Hydroxybenzonitrile (CAS No. 611-20-1), also known as Salicylonitrile.
Adherence to these guidelines is imperative to ensure personnel safety and regulatory
compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Hydroxybenzonitrile is a hazardous substance that is harmful if swallowed, may cause an
allergic skin reaction, and can result in serious eye damage.[1][2][3] The following table
summarizes the required Personal Protective Equipment (PPE) for handling this chemical.
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PPE Category

Specification Purpose

Eye and Face Protection

Chemical safety goggles or a )

] ] Protects against splashes,
full-face shield conforming to
EN 166 (EU) or NIOSH (US)

standards.[1]

dust, and vapors that can

cause serious eye damage.[1]

Skin Protection

] ] Prevents skin contact which
Chemical-resistant gloves S
o ) may lead to irritation or an
(Nitrile rubber is ) )
allergic reaction.[1][4]
recommended) and a lab coat ) _
) ] Contaminated clothing should
or chemical-resistant apron.[4] ) )
be removed immediately.[4]

Respiratory Protection

To be used in a well-ventilated

area or under a chemical fume o ) )
o Minimizes the inhalation of
hood.[4] If dust formation is
] dust or vapors that can cause
likely, a NIOSH-approved ) o
_ . respiratory tract irritation.
respirator for dusts is

recommended.[4]

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure risks.

Aspect

Procedure

Handling

Use in a well-ventilated area, preferably within a
chemical fume hood.[4] Avoid breathing dust,
fumes, gas, mist, vapors, or spray.[1][5] Do not
eat, drink, or smoke when using this product.[1]
[5] Wash hands and any exposed skin

thoroughly after handling.[1][5]

Storage

Keep container tightly closed in a dry, cool, and
well-ventilated place.[3] Store away from strong

oxidizing agents and strong bases.[5]

Emergency Procedures and First Aid
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Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[3][5]
Remove contact lenses if present and easy to
do.[1][5] Seek immediate medical attention.[3][5]

Skin Contact

Take off contaminated clothing immediately.[1]
Wash off with soap and plenty of water for at
least 15 minutes.[3][5] If skin irritation or a rash

occurs, get medical advice/attention.[1][5]

Move the victim into fresh air.[1] If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . o ) o
artificial respiration.[1] Get medical attention if
symptoms occur.[3][5]

Rinse mouth with water.[1][5] Do NOT induce

Ingestion vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[5]

Disposal Plan

Proper disposal of 2-Hydroxybenzonitrile and any contaminated materials is essential to

prevent environmental contamination.
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Waste Type

Disposal Procedure

Chemical Waste

All solid waste and solutions containing 2-
Hydroxybenzonitrile must be collected in a
designated, properly labeled, and sealed
hazardous waste container for "Halogenated
Organic Waste".[6] Do not mix with non-

halogenated waste.[6]

Contaminated Materials

All contaminated lab supplies (e.g., gloves, filter
paper, pipette tips) must be collected in the

designated hazardous waste container.[6]

Empty Containers

Uncleaned containers should be treated as the
product itself.[4] They should be triple-rinsed
with a suitable solvent, and the rinsate collected
as hazardous waste before the container is
disposed of or recycled according to institutional

protocols.[4]

Arranging Disposal

Contact your institution's Environmental Health
and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange

for pickup and disposal.[6]

Operational Workflow

The following diagram illustrates the standard operational workflow for handling 2-

Hydroxybenzonitrile from receipt to disposal.
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Workflow for Handling 2-Hydroxybenzonitrile
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Caption: Standard workflow for handling 2-Hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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